Cas no 2680533-98-4 (3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride)

• Product Name: 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride
• CAS No: 2680533-98-4
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.180020809174
• MDL: MFCD34186648
• CID: 5458276
• PubChem ID: 165943562
• Update Time: 2025-05-25

3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride
• EN300-28311072
• 2680533-98-4
• Z5094270474
• 3-Pyridinemethanamine, α-(2-cyclopropylethyl)-, hydrochloride (1:2)

• MDL： MFCD34186648
• Inchi： 1S/C11H16N2.2ClH/c12-11(6-5-9-3-4-9)10-2-1-7-13-8-10;;/h1-2,7-9,11H,3-6,12H2;2*1H
• InChI Key： HELBZGQDGCCSKM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(CCC1CC1)N.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 248.0847040g/mol
• Monoisotopic Mass: 248.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride

Professional Introduction to 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride (CAS No: 2680533-98-4)

3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2680533-98-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride consists of a cyclopropyl group attached to a propyl chain, which is further substituted with a pyridine ring at the third position. This unique structural arrangement imparts specific chemical and pharmacological properties to the compound, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The cyclopropyl moiety in this compound is known to enhance binding affinity and selectivity, while the pyridine ring provides a hydrogen bonding network that can interact with biological targets. These features make 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing the pyridine moiety often exhibit neuroprotective and anti-inflammatory properties. The presence of the cyclopropyl group further enhances these effects by improving metabolic stability and bioavailability. These characteristics make 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride a particularly interesting candidate for drug development in this area.

The pharmacological profile of 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride has been extensively studied in preclinical models. Research indicates that this compound interacts with multiple targets, including enzymes and receptors involved in neurotransmitter signaling. These interactions may lead to therapeutic effects such as improved cognitive function, reduced inflammation, and enhanced neuronal survival. The dihydrochloride salt form of the compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

In addition to its potential in neurological disorders, 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and progression. The ability of this compound to modulate these pathways makes it a valuable tool for developing novel anti-cancer agents.

The synthesis of 3-cyclopropyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve the efficiency of these processes. These methods not only enhance the scalability of production but also minimize waste generation, aligning with green chemistry principles.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and purity of 3-cyclopropyl-1-(pyridin-3-y]propan-l-am ine dihy droch lor ide, confirming its identity and chemical properties.

The pharmacokinetic properties of 3-cyclopropyl-l-(pyridine -3 -y l )pr op an -l -am ine d i hy droch lor ide strong > have been evaluated in animal models to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance. These findings suggest that it may be suitable for clinical development as an oral therapeutic agent.

In conclusion, 3-cyclopropyl-l-(pyridine -s -y l )pr op an -l -am ine d i hy droch lor ide strong > (CAS No: 2680533 98 4) is a promising pharmaceutical compound with diverse biological activities. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting neurological disorders, cancer, and other diseases. Further research is warranted to fully elucidate its pharmacological effects and develop effective clinical applications.